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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628

An In-depth Technical Guide to Diisooctyl
Sebacate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diisooctyl sebacate, a versatile diester with
significant applications across various scientific and industrial fields. Below, you will find its
chemical identity, physicochemical properties, a representative synthesis protocol, and a
structural diagram.

Chemical Identity

o |[UPAC Name: bis(6-methylheptyl) decanedioate[1][2]

e Synonyms: Diisooctyl sebacate, Decanedioic acid, diisooctyl ester, Sebacic acid, diisooctyl
ester[1][3][4][5]

e CAS Registry Number: 27214-90-0[1][5]

e Molecular Formula: C26Hs004[1][6]

Physicochemical Properties
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Diisooctyl sebacate is a colorless to light yellow, oily liquid known for its excellent
performance as a plasticizer, particularly at low temperatures.[7][8] It is valued for its high
thermal stability, low volatility, and good compatibility with a range of polymers.[9] The following
table summarizes its key quantitative properties.

Property Value Unit Source(s)
Molecular Weight 426.67 g/mol [1][6]
Density 0.91-0.93 g/cm3 [71191[10]
Boiling Point >300 (at 760 mmHQ) °C [8]

225 (at 2 mmHg) °C [7]

Flash Point >210 °C [9]

Experimental Protocol: Synthesis of Diisooctyl
Sebacate

The following protocol describes a general method for the synthesis of diisooctyl sebacate via
the esterification of sebacic acid and isooctanol (specifically 6-methylheptanol, based on the
IUPAC name). This method is adapted from established industrial preparation processes for
dioctyl esters.[11][12]

Materials:

Sebacic acid

Isooctanol (e.g., 2-ethylhexanol or 6-methylheptanol)

Catalyst (e.g., stannous oxide or an acid catalyst like sulfuric acid)

Alkaline solution (e.g., sodium hydroxide solution) for neutralization

Activated carbon for purification

Nitrogen gas supply
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Equipment:

e Four-necked flask

e Thermometer

o Reflux water separator (e.g., Dean-Stark apparatus)

e Mechanical stirrer

e Heating mantle

e Vacuum distillation setup

« Filtration apparatus

Procedure:

o Reaction Setup: Charge the four-necked flask with sebacic acid, isooctanol, and the catalyst.
The molar ratio of alcohol to acid is typically in excess to drive the reaction to completion.

» Esterification: Begin stirring the mixture and purge the system with nitrogen gas. Heat the
flask to a reaction temperature between 200°C and 230°C.[11][12] The water produced
during the esterification reaction is continuously removed via the reflux water separator.

e Reaction Monitoring: Monitor the progress of the reaction by measuring the amount of water
collected or by analyzing samples for the acid value. The reaction is considered complete
when the acid value drops to a specified low level.

o Neutralization: Once the reaction is complete, cool the mixture to approximately 90°C. Add
an alkaline solution to neutralize the remaining acidic catalyst and any unreacted sebacic
acid.[11][12]

o Washing and Separation: Wash the organic layer with water to remove the salt formed during
neutralization. Allow the layers to separate and then remove the aqueous layer.

o Purification:
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o Vacuum Distillation: Remove the excess isooctanol from the product by vacuum
distillation.[11][12]

o Decolorization: Add activated carbon to the crude product to adsorb colored impurities.[11]
[12]

 Final Filtration: Filter the mixture to remove the activated carbon and any other solid
impurities, yielding the final purified diisooctyl sebacate product.

Visualization of Chemical Structure

The chemical structure of diisooctyl sebacate features a central ten-carbon dicarboxylic acid
(sebacic acid) backbone. Each of the two carboxylic acid groups is esterified with an isooctyl
alcohol, specifically a 6-methylheptyl group.

Chemical structure of diisooctyl sebacate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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